Cas no 2171717-25-0 (5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.7tridecane)

• Product Name: 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.7tridecane
• CAS No: 2171717-25-0
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• CID: 5861978
• PubChem ID: 165592198
• Update Time: 2025-05-20

5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.7tridecane
• 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.7]tridecane
• EN300-1646810
• 2171717-25-0

• Inchi： 1S/C14H22N2OS/c1-2-4-6-14(7-5-3-1)12(15-8-10-17-14)13-16-9-11-18-13/h9,11-12,15H,1-8,10H2
• InChI Key： FCGDAGCDPBHIDR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C2(CCCCCCC2)OCCN1

Computed Properties

• Exact Mass: 266.14528450g/mol
• Monoisotopic Mass: 266.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.7tridecane

5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane: A Comprehensive Overview

5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane is a unique organic compound with the CAS number 2171717-25-0. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this compound consists of a thiazole ring fused with a spiro system, making it a versatile molecule with potential applications in various fields of chemistry and pharmacology.

The thiazole moiety in 5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane is a heterocyclic aromatic ring containing sulfur and nitrogen atoms. This functional group is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material synthesis. Recent studies have highlighted the potential of thiazole-containing compounds in anti-cancer drug development due to their ability to inhibit specific enzymes and pathways involved in tumor growth.

The spiro system in this compound adds another layer of complexity and functionality. Spiro compounds are known for their rigid structures, which can influence the physical and chemical properties of the molecule significantly. In the case of 5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane, the spiro system contributes to its unique electronic properties and reactivity. Researchers have explored the use of such systems in creating novel materials for electronic applications, such as organic semiconductors and light-emitting diodes (LEDs).

Recent advancements in synthetic chemistry have enabled the efficient synthesis of spiro compounds, including 5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane. These methods often involve multi-component reactions or catalytic processes that allow for precise control over the molecular architecture. For instance, transition metal-catalyzed coupling reactions have been employed to construct the spiro system with high yields and selectivity.

In terms of biological activity, 5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane has shown promise as a potential lead compound for drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets, such as protein kinases and receptors, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding affinity towards specific biological targets, guiding researchers in optimizing its pharmacokinetic profiles for therapeutic use.

In conclusion, 5-(1,3-Thiazol-2-yl)-1-Oxa-4-Azaspiro[5.7]tridecane represents an exciting area of research at the intersection of organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable molecule for exploring new chemical reactions and developing innovative materials and therapeutics.